1-[2-(trifluoromethyl)benzyl]-1H-indole-3-carboxylic acid

• IUPAC Name: 1-[[2-(trifluoromethyl)phenyl]methyl]indole-3-carboxylic acid
• InChI: InChI=1S/C17H12F3NO2/c18-17(19,20)14-7-3-1-5-11(14)9-21-10-13(16(22)23)12-6-2-4-8-15(12)21/h1-8,10H,9H2,(H,22,23)
• InChI Key: DCRLBRCSHFBXDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)C(=O)O)C(F)(F)F
• Molecular Formula: C17H12F3NO2
• DSSTOX Substance ID: DTXSID101163066
• Molecular Weight: 319.28 g/mol
• CAS RN: 1623083-72-6

Description

“1-[2-(trifluoromethyl)benzyl]-1H-indole-3-carboxylic acid” is a complex organic compound. It contains an indole group, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a trifluoromethyl group, which is a functional group in organic chemistry that has the formula -CF3. The compound is part of a class of molecules that are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves reactions at the benzylic position. These reactions are very important for synthesis problems. For instance, free radical bromination of alkyl benzenes is a common method. The mechanism is based on the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen which makes subsequently the nucleophilic substitution by a fluoride possible.

Molecular Structure Analysis

The molecular structure of “1-[2-(trifluoromethyl)benzyl]-1H-indole-3-carboxylic acid” is complex. It includes an indole group, a benzyl group, and a trifluoromethyl group. The exact structure would require more specific information or advanced analytical techniques to determine.

Chemical Reactions Analysis

The chemical reactions involving “1-[2-(trifluoromethyl)benzyl]-1H-indole-3-carboxylic acid” can be quite complex due to the presence of multiple functional groups. The trifluoromethyl group, in particular, can participate in various reactions, including nucleophilic substitution.

Scientific Research Applications

• Synthesis Methods : A study by Nemoto et al. (2016) elaborates on the carboxylation of indoles under CO2 pressure, producing substituted indole-3-carboxylic acids, which could include derivatives similar to the compound (Nemoto et al., 2016).

• Photoreversible Systems : Research by Shimizu, Kokado, and Inoue (1969) discusses the reverse photochromism of certain indole derivatives in polar solvents, indicating potential applications in photoreactive materials (Shimizu, Kokado, & Inoue, 1969).

• Molecular Docking Studies : A study by Sagaama et al. (2020) focuses on the structural and spectroscopic properties of benzofuran-carboxylic acids derivatives, including molecular docking analysis for potential biological activities (Sagaama et al., 2020).

• Palladium-Catalyzed Oxidative Coupling : Research by Yamashita et al. (2009) discusses the use of indole-3-carboxylic acids in palladium-catalyzed oxidative coupling, producing compounds with potential applications in material science and fluorescence (Yamashita et al., 2009).

• Trifluoromethylation Studies : Capone et al. (2008) conducted research on the electrophilic trifluoromethylation of amino acids, providing insights into the modification of compounds similar to the one (Capone et al., 2008).

• Synthesis of Novel Compounds : Wang et al. (2016) describes the synthesis of novel indole-benzimidazole derivatives from indole carboxylic acids, suggesting potential in drug discovery (Wang et al., 2016).

• Synthesis of Regioselectively Substituted Arenes : Research by Leconte and Ruzziconi (2002) focuses on synthesizing regioisomerically pure trifluoromethyl-substituted arenes, which may include derivatives of the compound of interest (Leconte & Ruzziconi, 2002).

• Electrochemical Dearomative Dicarboxylation : A study by You et al. (2022) discusses a novel electrochemical protocol for producing dicarboxylic acids from N-protected indoles, which could be relevant for modifications of the compound (You et al., 2022).

Safety and Hazards

The safety data sheet for a similar compound, “2-(Trifluoromethyl)benzyl bromide”, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and protective gloves/clothing/eye protection/face protection should be worn.

Future Directions

The future directions for research on “1-[2-(trifluoromethyl)benzyl]-1H-indole-3-carboxylic acid” could involve exploring its potential biological activities, given the known activities of similar compounds. Additionally, further studies could focus on optimizing its synthesis and understanding its reaction mechanisms.